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Compound of Interest

Compound Name: 2-Ethyl-1-pentene

Cat. No.: B13815229

An In-depth Technical Guide to 2-Ethyl-1-Pentene

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-ethyl-1-pentene, tailored for researchers, scientists, and professionals in drug
development. It includes tabulated quantitative data, detailed experimental protocols, and a
logical relationship diagram to illustrate its core characteristics.

Core Chemical and Physical Properties

2-Ethyl-1-pentene, with the CAS number 3404-71-5, is an unsaturated hydrocarbon belonging
to the alkene family.[1] Its structure consists of a five-carbon chain with a double bond at the
first carbon position and an ethyl group attached to the second carbon.[2]

Identifiers and Molecular Characteristics
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Property

Value

Molecular Formula

C7H14[3][4][5][6]

Molecular Weight 98.19 g/mol [3][5]

CAS Number 3404-71-5[1][4][5][7]

IUPAC Name 2-ethylpent-1-ene[1]

Synonyms 3-Methylenehexane, 1-Pentene, 2-ethyl-[4]

Canonical SMILES

CCCC(=C)CC[4]

InChl Key

TWCRBBJSQAZZQB-UHFFFAOYSA-N[1][4][8]

Physical Properties

The physical state of 2-ethyl-1-pentene is a colorless liquid.[4] Key physical data are

summarized below.

Property Value

Density 0.703 - 0.708 g/cm3[5][7][8]
Boiling Point 85.4 - 94 °C at 760 mmHg[5][7][9]
Melting Point -105.15 °C[5][7][9]

Vapor Pressure

62.2 mmHg at 25°C[7][9]

Refractive Index

1.4020 - 1.405[5][7][8]

Solubility

Insoluble in water; Soluble in alcohol, ether,

acetone, and benzene.[10][11]

Octanol/Water Partition Coefficient (LogP)

2.75 - 3.5[3][7]

Reactivity and Safety
Reactivity Profile
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As an alkene, 2-ethyl-1-pentene's reactivity is dominated by the presence of the carbon-
carbon double bond.

o Addition Reactions: It undergoes typical alkene reactions. For instance, it reacts with
bromine (Br2) in a bromination reaction and with hydrogen (H2) in the presence of a
palladium-on-carbon (Pd/C) catalyst for hydrogenation.[12][13] It can also undergo
hydroboration-oxidation with reagents like diborane (R2BH) followed by hydrogen peroxide
(H202) and a base.[13][14]

o Polymerization: In the presence of certain catalysts, such as acids, 2-ethyl-1-pentene can
undergo exothermic addition polymerization.[10]

» Oxidizing and Reducing Agents: It may react vigorously with strong oxidizing agents and can
react exothermically with reducing agents to release hydrogen gas.[10]

Hazard Information

2-Ethyl-1-pentene is a highly flammable liquid.[10] Its vapors can be irritating.[10] It is
classified as a dangerous fire hazard when exposed to heat, flames, or oxidizers.[11]

Experimental Protocols
Synthesis

A documented synthesis route for 2-ethyl-1-pentene involves the dehydration of an alcohol.
e Method: Dehydration of heptan-4-ol.

o Procedure: Heptan-4-ol is passed over a catalyst at high temperatures (e.g., 398 °C).[7] This
elimination reaction produces a mixture of alkene isomers, including 2-ethyl-1-pentene,
hept-3-ene, and 2-methyl-2-hexene.[7] The desired product must then be separated from this
mixture.

Purification

For purification of 2-ethyl-1-pentene from a reaction mixture:

e Protocol:
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o Wash the crude product with a 10N aqueous sodium hydroxide (NaOH) solution to remove
any acidic impurities.

o Follow with a water wash to remove residual NaOH and any water-soluble impurities.

o Dry the separated organic layer using a suitable drying agent, such as anhydrous calcium
chloride (CaCl2).

o Filter to remove the drying agent.

o Perform fractional distillation to isolate the pure 2-ethyl-1-pentene, taking advantage of its
specific boiling point.[11]

Analysis

Gas chromatography (GC) is a standard method for analyzing the purity of 2-ethyl-1-pentene
and separating it from its isomers.

e Technique: Gas Chromatography.
o Parameter: The Kovats retention index is a key parameter for identification.

e Observed Values: On a standard non-polar column, the Kovats retention index for 2-ethyl-1-
pentene is reported to be in the range of 689 to 690.[3][15][16]

Visualizations

The following diagram illustrates the key structural and property relationships of 2-ethyl-1-
pentene.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b13815229?utm_src=pdf-body
https://www.chemdad.com/index.php?c=article&id=7384
https://www.benchchem.com/product/b13815229?utm_src=pdf-body
https://www.benchchem.com/product/b13815229?utm_src=pdf-body
https://www.benchchem.com/product/b13815229?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/520668
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3404715&Mask=22EF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3404715&Units=SI&Mask=22EF&Type=ALKANE-RI-NON-POLAR-RAMP
https://www.benchchem.com/product/b13815229?utm_src=pdf-body
https://www.benchchem.com/product/b13815229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13815229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Ethyl Group
(at C2)

Boiling Point:
85.4-94°C

Density:
Structural Features ~0.704 g/cm?

Physical Properties

2-Ethyl-1-Pentene
C7H14

C=C Double Bond
(atC1)

Insoluble in Water

Chemical Reactivity

Addition Reactions
(H2, Br2, etc.)

Polymerization

Click to download full resolution via product page

Caption: Structural features and properties of 2-ethyl-1-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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